Cas no 23195-30-4 (5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)
5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a 2-methoxyphenyl group at the 5-position and a propenyl group at the 4-position, along with a thiol functional group at the 3-position. This structure imparts reactivity useful in pharmaceutical and agrochemical applications, particularly as a building block for synthesizing biologically active molecules. The presence of the thiol group enhances its potential for further derivatization, while the methoxyphenyl moiety may contribute to lipophilicity and binding affinity. Its well-defined molecular architecture makes it a valuable intermediate in medicinal chemistry research, particularly for developing enzyme inhibitors or antimicrobial agents.
23195-30-4 structure
Product Name:5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:23195-30-4
MF:C12H13N3OS
MW:247.316120862961
MDL:MFCD01959323
CID:275101
PubChem ID:695060
Update Time:2025-10-19
5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(2-methoxyphenyl)-4-(2-propen-1-yl)-
- 3-(2-methoxyphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 4-Allyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
- 3-(2'-methoxyphenyl)-4-allyl-5-mercapto-1,2,4-triazole
- 3-(o-Methoxy-phenyl)-4-allyl-5-mercapto-4H-1,2,4-triazol
- 4-allyl-5-(2-methoxy-phenyl)-2,4-dihydro-[1,2,4]triazole-3-thione
- 4-Allyl-5-(2-methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
- EU-0015723
- SR-01000520036-1
- HMS2567N10
- FT-0678574
- MLS000665107
- AKOS000100214
- SR-01000520036
- SMR000270334
- DTXSID80351264
- CHEMBL1411932
- EN300-08494
- AKOS001471762
- 3-(2-METHOXYPHENYL)-4-(PROP-2-EN-1-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
- 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(2-methoxyphenyl)-4-(2-propen-1-yl)-
- LS-01255
- 5-(2-methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- BB 0217303
- 3-(2-methoxyphenyl)-4-prop-2-enyl-1H-1, 2, 4-triazole-5-thione
- MFCD01959323
- Z56943713
- 23195-30-4
- STK758121
- G32158
- AG-205/11944269
- 5-(2-METHOXYPHENYL)-4-(PROP-2-EN-1-YL)-2H-1,2,4-TRIAZOLE-3-THIONE
- STK041085
- 4-allyl-5-(2-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- ALBB-003272
- 5-(2-methoxyphenyl)-4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
-
- MDL: MFCD01959323
- Inchi: 1S/C12H13N3OS/c1-3-8-15-11(13-14-12(15)17)9-6-4-5-7-10(9)16-2/h3-7H,1,8H2,2H3,(H,14,17)
- InChI Key: DPRJSPFDWWPZKN-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=CC=CC=2OC)N1CC=C
Computed Properties
- Exact Mass: 247.07800
- Monoisotopic Mass: 247.077933
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69
- XLogP3: 2.3
Experimental Properties
- Density: 1.22
- Boiling Point: 349.6°C at 760 mmHg
- Flash Point: 165.2°C
- Refractive Index: 1.62
- PSA: 78.74000
- LogP: 2.42840
5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Security Information
- HazardClass:IRRITANT
5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109561-5g |
4-Allyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
23195-30-4 | 95% | 5g |
$423.33 | 2023-09-02 | |
| Fluorochem | 039092-1g |
4-Allyl-5-(2-methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol |
23195-30-4 | 1g |
£205.00 | 2022-03-01 | ||
| Fluorochem | 039092-5g |
4-Allyl-5-(2-methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol |
23195-30-4 | 5g |
£715.00 | 2022-03-01 | ||
| Fluorochem | 039092-10g |
4-Allyl-5-(2-methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol |
23195-30-4 | 10g |
£1225.00 | 2022-03-01 | ||
| abcr | AB404942-500 mg |
4-Allyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
23195-30-4 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB404942-1 g |
4-Allyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
23195-30-4 | 1g |
€239.00 | 2023-04-25 | ||
| abcr | AB404942-5 g |
4-Allyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
23195-30-4 | 5g |
€656.50 | 2023-04-25 | ||
| abcr | AB404942-10 g |
4-Allyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
23195-30-4 | 10g |
€1074.00 | 2023-04-25 | ||
| Chemenu | CM114611-1g |
4-allyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
23195-30-4 | 95% | 1g |
$231 | 2024-07-28 | |
| Chemenu | CM114611-5g |
4-allyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
23195-30-4 | 95% | 5g |
$455 | 2024-07-28 |
5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
23195-30-4 (5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol) Related Products
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- 482650-30-6(4H-1,2,4-TRIAZOLE, 4-ETHYL-3-(2-METHOXYPHENYL)-5-[(PHENYLMETHYL)THIO]-)
- 588673-86-3(5-(2,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
- 169518-04-1(Thiazolo[2,3-c]-1,2,4-triazole, 5,6-dihydro-3-(2-methoxyphenyl)-)
- 333313-05-6([4-Ethyl-5-(2-methoxy-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid)
- 307327-59-9(5-(2-Methoxyphenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)
- 403990-81-8(4-Ethyl-5-(2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)
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